5-chloro-N-(4-methoxyphenyl)-2-thiophenesulfonamide

• IUPAC Name: 5-chloro-N-(4-methoxyphenyl)thiophene-2-sulfonamide
• InChI: InChI=1S/C11H10ClNO3S2/c1-16-9-4-2-8(3-5-9)13-18(14,15)11-7-6-10(12)17-11/h2-7,13H,1H3
• InChI Key: AKESWHJAMXMUEE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(S2)Cl
• Molecular Formula: C11H10ClNO3S2
• Molecular Weight: 303.8 g/mol

Description

5-chloro-N-(4-methoxyphenyl)-2-thiophenesulfonamide is a chemical compound with the linear formula C15H14ClNO3. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Antimicrobial Agents

• Sulfonamides have been investigated for their antimicrobial activity. .

Antioxidants

• Sulfonamides, including this compound, have shown antioxidant properties. .

Antibiotics

• Sulfonamides have been used historically as antibiotics. .

Anticancer Potential

• Some sulfonamides exhibit anticancer properties. .

Antithrombotic Agents

• Coagulation enzyme Factor Xa (FXa) is a promising target for antithrombotic therapy. .

Hydromethylation Catalysts

• Sulfonamides have been explored as catalysts in organic synthesis. .

Mechanism of Action

Target of Action

The primary target of 5-chloro-N-(4-methoxyphenyl)thiophene-2-sulfonamide is carbonic anhydrase . Carbonic anhydrase is an enzyme that catalyzes the rapid conversion of carbon dioxide and water into bicarbonate and protons, a reaction that occurs rather slowly in the absence of the enzyme .

Mode of Action

The compound acts as an inhibitor of carbonic anhydrase . It binds to the active site of the enzyme, preventing it from catalyzing its normal reaction. This inhibition disrupts the balance of bicarbonate and proton production, which can have various downstream effects depending on the specific biological context .

Biochemical Pathways

The inhibition of carbonic anhydrase by 5-chloro-N-(4-methoxyphenyl)thiophene-2-sulfonamide affects several biochemical pathways. For instance, it can disrupt pH regulation within cells and tissues, as carbonic anhydrase plays a key role in maintaining acid-base balance . Additionally, the compound’s inhibitory action can affect processes such as respiration and the transport of carbon dioxide and oxygen in the blood .

Pharmacokinetics

Like other sulfonamides, it is likely to be well-absorbed orally, widely distributed throughout the body, metabolized in the liver, and excreted in the urine .

Result of Action

The inhibition of carbonic anhydrase by 5-chloro-N-(4-methoxyphenyl)thiophene-2-sulfonamide can have several molecular and cellular effects. For example, it can lead to a decrease in intracellular pH, affecting various cellular processes . Additionally, it can disrupt the normal function of tissues and organs that rely on carbonic anhydrase for pH regulation and gas transport .

Action Environment

The action, efficacy, and stability of 5-chloro-N-(4-methoxyphenyl)thiophene-2-sulfonamide can be influenced by various environmental factors. For instance, the pH of the surrounding environment can affect the compound’s ability to inhibit carbonic anhydrase . Additionally, factors such as temperature, ionic strength, and the presence of other molecules can also influence the compound’s action .